Cas no 1146293-15-3 (4-Amino-6-chloroquinoline-3-carbonitrile)

• Product Name: 4-Amino-6-chloroquinoline-3-carbonitrile
• CAS No: 1146293-15-3
• MF: C₁₀H₆ClN₃
• MW: 203.627740383148
• CID: 4681406
• Update Time: 2025-09-27

4-Amino-6-chloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-chloroquinoline-3-carbonitrile
• 4-Amino-6-chloroquinoline-3-carbonitrile

• Inchi： 1S/C10H6ClN3/c11-7-1-2-9-8(3-7)10(13)6(4-12)5-14-9/h1-3,5H,(H2,13,14)
• InChI Key： NTBHPXPOWLQGTE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1)=C(C(C#N)=CN=2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Topological Polar Surface Area: 62.7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Amino-6-chloroquinoline-3-carbonitrile

Professional Introduction to 4-Amino-6-chloroquinoline-3-carbonitrile (CAS No. 1146293-15-3)

4-Amino-6-chloroquinoline-3-carbonitrile, with the chemical identifier CAS No. 1146293-15-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic organic compound belongs to the quinoline family, which has been extensively studied for its potential biological activities. The structural features of 4-amino-6-chloroquinoline-3-carbonitrile make it a valuable scaffold for the development of novel therapeutic agents targeting various diseases.

The molecular structure of 4-amino-6-chloroquinoline-3-carbonitrile consists of a quinoline core substituted with an amino group at the 4-position, a chlorine atom at the 6-position, and a nitrile group at the 3-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a versatile intermediate in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, allowing for further functionalization and derivatization to create more complex molecules.

In recent years, there has been growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the quinoline moiety exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. Among these derivatives, 4-amino-6-chloroquinoline-3-carbonitrile has shown particular promise in preclinical studies as a potential lead compound for drug development.

One of the most compelling aspects of 4-amino-6-chloroquinoline-3-carbonitrile is its ability to interact with biological targets such as enzymes and receptors. The amino group at the 4-position can form hydrogen bonds with polar residues in proteins, while the chlorine atom at the 6-position can engage in halogen bonding interactions. These interactions are crucial for achieving high affinity and selectivity in drug design. Furthermore, the nitrile group can participate in various chemical reactions, including nucleophilic additions and cycloadditions, which are valuable for constructing more complex molecular architectures.

Recent research has focused on leveraging computational methods to predict the binding affinity and pharmacokinetic properties of quinoline derivatives like 4-amino-6-chloroquinoline-3-carbonitrile. Molecular docking simulations have been used to identify potential binding pockets in target proteins and to optimize the compound's structure for improved efficacy. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The synthesis of 4-amino-6-chloroquinoline-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, chlorination, and nitrile formation. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability. The ability to synthesize this compound reliably is essential for further exploration of its pharmacological potential.

In addition to its synthetic utility, 4-amino-6-chloroquinoline-3-carbonitrile has been investigated for its role in developing treatments for infectious diseases. Quinoline derivatives have a long history of use in antimalarial drugs, such as chloroquine and quinine. The structural similarity of 4-amino-6-chloroquinoline-3-carbonitrile to these established drugs suggests that it may possess similar or even enhanced therapeutic effects against parasitic infections.

Epidemiological studies have highlighted the ongoing challenge posed by drug-resistant pathogens, particularly malaria parasites that have developed resistance to conventional antimalarial agents. The search for novel antimalarial drugs has led researchers to explore quinoline derivatives as potential candidates. Preclinical trials have shown that certain quinoline-based compounds can inhibit parasite growth by interfering with essential biological processes.

The development of new therapeutic strategies against infectious diseases requires a comprehensive understanding of both chemical structure and biological function. The case of 4-amino-6-chloroquinoline-3-carbonitrile exemplifies how structural modifications can influence pharmacological activity. By carefully tuning the substituents on the quinoline core, researchers can fine-tune the compound's interactions with biological targets, leading to improved therapeutic outcomes.

The future directions for research on 4-amino-6-chloroquinoline-3-carbonitrile include exploring its mechanisms of action in detail and evaluating its efficacy in animal models. Additionally, studies are being conducted to assess its safety profile and pharmacokinetic properties before moving into human clinical trials. These efforts are crucial for translating preclinical findings into effective treatments that can address unmet medical needs.

The interdisciplinary nature of modern drug discovery underscores the importance of collaboration between chemists, biologists, and clinicians. By combining expertise from different fields, researchers can accelerate the development process and bring new medicines to patients more quickly. The study of compounds like 4-amino-6-chloroquinoline-3-carbonitrile exemplifies this collaborative approach and highlights the potential impact of innovative research on global health.